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Compound of Interest

Compound Name: mGluR3 modulator-1

Cat. No.: B10801918 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

mGluR3 modulator-1 (CAS No. 374548-18-2), a compound intended for research use only.

Adherence to these protocols is crucial for maintaining laboratory safety and ensuring

environmental compliance. This information is targeted toward researchers, scientists, and

drug development professionals.

Quantitative Data Summary
For safe handling and storage, please refer to the following quantitative information for

mGluR3 modulator-1.
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Property Value Source

CAS Number 374548-18-2 [1][2][3][4][5]

Molecular Formula C16H21N3O [1]

Molecular Weight 271.36 g/mol [1]

Purity ≥98% [1]

EC50

1-10 μM in HEK293T-mGluR-

Gqi5 Calcium Mobilization

Assay

[2][3][4][5]

Solubility in DMSO 55 mg/mL (202.68 mM) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (Solvent) -80°C for up to 1 year [1]

mGluR3 Signaling Pathway
The diagram below illustrates the canonical signaling pathway of the metabotropic glutamate

receptor 3 (mGluR3). As a member of the Group II metabotropic glutamate receptors, mGluR3

is coupled to the Gαi/o protein.[6][7][8] Activation of the receptor by an agonist leads to the

inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic

AMP (cAMP).[6][9] This reduction in cAMP levels modulates the activity of downstream

effectors.
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Caption: mGluR3 signaling cascade.

Experimental Protocols: Disposal of mGluR3
Modulator-1
The following step-by-step procedures are based on general best practices for the disposal of

hazardous chemical waste in a laboratory setting.[10][11][12][13][14][15][16] As a specific

Safety Data Sheet (SDS) for mGluR3 modulator-1 is not readily available, it should be

handled as a potentially hazardous substance.

1. Waste Identification and Segregation:

Treat all mGluR3 modulator-1 waste, including pure compound, solutions, and

contaminated materials, as hazardous chemical waste.[15]
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Do not mix mGluR3 modulator-1 waste with other waste streams unless compatibility is

confirmed.[14] Specifically, avoid mixing with incompatible materials such as strong oxidizing

agents.

Segregate solid waste (e.g., contaminated gloves, weigh boats, paper towels) from liquid

waste (e.g., unused solutions, solvent rinses).

2. Waste Collection and Containerization:

Use a designated, leak-proof, and chemically compatible container for collecting mGluR3
modulator-1 waste. The container should be in good condition with a secure screw-top cap.

[11][15]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("mGluR3 modulator-1"), CAS number (374548-18-2), and an approximate

concentration or quantity of the waste.[15]

Keep the waste container closed at all times, except when adding waste.[10][14]

3. Storage of Chemical Waste:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[11][12] This area should be at or near the point of waste generation.

Ensure the SAA is away from heat sources, direct sunlight, and high-traffic areas.[13]

Store incompatible waste types separately within the SAA to prevent accidental mixing.[11]

4. Disposal of Empty Containers:

An empty container that held mGluR3 modulator-1 must be triple-rinsed with a suitable

solvent (e.g., the solvent used to dissolve the compound, such as DMSO, followed by

ethanol or water).[15]

The first rinsate must be collected and disposed of as hazardous waste.[14] Subsequent

rinses can typically be disposed of down the drain with copious amounts of water, but consult

your institution's specific guidelines.
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After triple-rinsing and air-drying, deface or remove the original label from the container

before disposing of it in the regular trash or designated glass disposal.[10][14]

5. Requesting Waste Pickup:

Once the hazardous waste container is full or has been in storage for a specified period

(typically 6-12 months, check with your institution), arrange for its collection by your

institution's Environmental Health and Safety (EHS) department.[12][16][17]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Important Safety Precautions:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, when handling mGluR3 modulator-1 and its waste.

Perform all manipulations of the compound and its waste within a certified chemical fume

hood to avoid inhalation of any dust or aerosols.

In the event of a spill, immediately alert your supervisor and follow your laboratory's

established spill cleanup procedures. Absorbent materials used for cleanup must be

disposed of as hazardous waste.[10]

Never dispose of mGluR3 modulator-1 down the sink or in the regular trash.[10][13]

Do not attempt to evaporate chemical waste as a method of disposal.[10][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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